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Compound of Interest

Compound Name: cis-Methylkhellactone

Cat. No.: B564535 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides detailed, step-by-step procedures for the safe disposal of cis-
Methylkhellactone, aligning with standard laboratory safety protocols and regulatory

considerations.

I. Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to be aware of the hazards associated

with cis-Methylkhellactone and to use appropriate personal protective equipment (PPE).

Hazard Summary:

According to safety data sheets, cis-Methylkhellactone is a combustible liquid that is harmful

if swallowed and causes skin irritation. It is also harmful to aquatic life.

Required Personal Protective Equipment (PPE):

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles.[1]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required.[1] However, if aerosols or vapors are generated, use a
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suitable respirator.

Hygiene: Handle in accordance with good industrial hygiene and safety practices.[1] Do not

eat, drink, or smoke when using this product, and wash your hands thoroughly after

handling.

II. Chemical and Physical Properties
Understanding the properties of cis-Methylkhellactone is essential for its safe handling and

disposal.

Property Value

Physical State Low melting solid or liquid[1][2]

Appearance Light yellow solid or colorless liquid[1][2]

Melting Point 28 °C / 82.4 °F[1]

Boiling Point 145 - 150 °C / 293 - 302 °F @ 5 mmHg[1]

Flash Point > 110 °C / > 230 °F[1]

Solubility
No information available, but miscible with

alcohols and acetone[1][2]

Incompatible Materials Strong oxidizing agents[1]

III. Step-by-Step Disposal Protocol
The disposal of cis-Methylkhellactone must be conducted in a manner that ensures the safety

of laboratory personnel and prevents environmental contamination. Do not dispose of cis-
Methylkhellactone down the drain.

Experimental Protocol for Neutralization (for small spills):

In the event of a small spill, the material should be absorbed with an inert material.

Ensure Proper Ventilation: Work in a well-ventilated area or a chemical fume hood.
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Contain the Spill: Use a liquid-absorbent material, such as Chemizorb®, to take up the

spilled substance.

Collect the Absorbed Material: Carefully scoop the absorbent material containing the cis-
Methylkhellactone into a designated, labeled waste container.

Decontaminate the Area: Clean the affected area thoroughly.

Dispose of Waste: The collected waste must be disposed of as chemical waste through an

approved waste disposal plant.

General Disposal Procedure for Unused Product:

Original Container: Whenever possible, leave the chemical in its original container. Do not

mix with other waste.

Labeling: Ensure the container is clearly and accurately labeled as "Hazardous Waste" and

includes the chemical name "cis-Methylkhellactone."

Segregation: Store the waste container in a designated, secure area for hazardous waste,

away from incompatible materials such as strong oxidizing agents.[1]

Waste Collection: Arrange for the collection of the hazardous waste by a licensed

environmental waste management company. Follow all local, state, and federal regulations

for the disposal of chemical waste.

IV. Logical Workflow for Disposal Decision-Making
The following diagram illustrates the decision-making process for the proper disposal of cis-
Methylkhellactone.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b564535?utm_src=pdf-body
https://www.benchchem.com/product/b564535?utm_src=pdf-body
https://www.benchchem.com/product/b564535?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC428300010&productDescription=%281%29-MEVALONOLACTONE%2C+97%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b564535?utm_src=pdf-body
https://www.benchchem.com/product/b564535?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


cis-Methylkhellactone for Disposal

Is it a spill?

Small Spill

Yes

Large Spill

Yes, Large

Unused Product

No

Absorb with inert material (e.g., Chemizorb®) Evacuate the area and consult emergency procedures

Collect in a labeled hazardous waste container

Decontaminate the area

Dispose through an approved hazardous waste facility

Keep in original, labeled container

Segregate from incompatible materials

Click to download full resolution via product page

Caption: Disposal workflow for cis-Methylkhellactone.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b564535?utm_src=pdf-body-img
https://www.benchchem.com/product/b564535?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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